1-methyl-1H-imidazo[4,5-c]pyridine-7-carboxylic acid hydrochloride

• IUPAC Name: 1-methylimidazo[4,5-c]pyridine-7-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H7N3O2.ClH/c1-11-4-10-6-3-9-2-5(7(6)11)8(12)13;/h2-4H,1H3,(H,12,13);1H
• InChI Key: QNJHZQUDLAPWOD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=CN=C2)C(=O)O.Cl
• Molecular Formula: C8H8ClN3O2
• Molecular Weight: 213.62 g/mol

Description

“1-methyl-1H-imidazo[4,5-c]pyridine-7-carboxylic acid hydrochloride” is a chemical compound. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine, a significant structural component of a large number of agrochemicals and pharmaceuticals, has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. This includes cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Chemical Reactions Analysis

Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals. The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials.

Scientific Research Applications

Antituberculotic Activity

Derivatives of imidazo[4,5-b]pyridine, including carboxylic acids, amides, nitriles, and hydrazones, have been synthesized and investigated for their antituberculotic activity. The synthesis of these derivatives aims to explore their potential in treating tuberculosis through various chemical modifications (Bukowski & Janowiec, 1996).

Oligonucleotide Synthesis

Imidazole and pyridine hydrochloride have been utilized in the activation of nucleoside phosphoramidites for oligonucleotide synthesis. This method allows for the synthesis of oligonucleotide analogs containing unprotected amino groups, which is beneficial for creating oligonucleotides with a high degree of functional group diversity (Gryaznov & Letsinger, 1992).

Chemical Synthesis and Characterization

Imidazo[1,2-a]pyridine carboxylic acid derivatives have been synthesized and characterized, demonstrating the versatility of imidazo[1,2-a]pyridine scaffolds in chemical synthesis. These compounds have been prepared through various synthetic steps, highlighting their potential in the development of new chemical entities (Du Hui-r, 2014).

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities and there are different examples of commercially available drugs in the market which contains 1,3-diazole ring. This suggests that “1-methyl-1H-imidazo[4,5-c]pyridine-7-carboxylic acid hydrochloride” and its derivatives could have potential applications in the development of new drugs.